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Compound of Interest

Compound Name: 2,6-Difluorotoluene

Cat. No.: B1296929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2,6-
Difluorotoluene, a versatile aromatic compound utilized in the synthesis of pharmaceuticals,

agrochemicals, and advanced materials.[1] Its unique fluorinated structure enhances reactivity

and stability, making it a valuable intermediate in drug development and chemical synthesis.[1]

Adherence to strict safety protocols is paramount when working with this chemical to mitigate

potential hazards.

Hazard Identification and Classification
2,6-Difluorotoluene is classified as a highly flammable liquid and vapor.[2][3][4] It is crucial to

be aware of its hazard classifications to ensure appropriate handling and storage.
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Hazard Classification Category Hazard Statement

Flammable liquids Category 2
H225: Highly flammable liquid

and vapour[3][4][5]

Skin irritation Category 2 Causes skin irritation[6]

Eye irritation Category 2A Causes serious eye irritation[6]

Specific target organ toxicity –

single exposure
Category 3

May cause respiratory

irritation[3][6]

Hazardous to the aquatic

environment, acute hazard
Category 3 H402: Harmful to aquatic life[3]

Signal Word: Danger[2][3]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of 2,6-Difluorotoluene is

essential for its safe handling and use in experimental settings.
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Property Value Reference

Molecular Formula C₇H₆F₂ [1][7]

Molecular Weight 128.12 g/mol [1][7]

Appearance
Colorless to light yellow clear

liquid
[1]

Boiling Point 112 °C at 740 mmHg [1][7]

Melting Point -49 °C [8]

Flash Point 9 °C / 48.2 °F (closed cup) [2]

Density 1.129 g/mL at 25 °C [7]

Refractive Index n20/D 1.453 [7]

Solubility

Soluble in organic solvents

such as ethanol, ether, and

chloroform; insoluble in water.

[8]

Vapor Density 4.42 [2]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure and

accidents.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[9]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[2][3][4]

Use only non-sparking tools and explosion-proof equipment.[2][3][4]

Take precautionary measures against static discharge. Ground and bond containers and

receiving equipment.[2][3][4]
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Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection.[2][3]

Avoid breathing vapors or mists.[3]

Do not ingest. If swallowed, seek immediate medical assistance.[2]

Wash hands thoroughly after handling.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Keep in a designated flammables area.[2]

Store locked up.[3]

Keep away from oxidizing agents.[2]
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Preparation

Handling

Post-Handling

Storage

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Work in a Ventilated Fume Hood

Ground and Bond Equipment

Use Non-Sparking Tools

Dispense Chemical

Tightly Seal Container

Clean Work Area Store in a Cool, Dry, Well-Ventilated,
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Remove and Dispose of PPE Properly

Wash Hands Thoroughly
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Caption: A general workflow for the safe handling of 2,6-Difluorotoluene.
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Personal Protective Equipment (PPE)
The use of appropriate PPE is essential to prevent skin, eye, and respiratory exposure.

Eye/Face Protection: Wear chemical safety goggles or a face shield where splashing is

possible.[2][10]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

Flame-retardant antistatic protective clothing is recommended.[3]

Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory

protective device. A dust mask type N95 (US) may be appropriate in some situations.[11] For

situations with a potential for high vapor concentrations, a self-contained breathing

apparatus (SCBA) should be used.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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